Cas no 2229456-94-2 (3-(3-fluoro-4-methylphenyl)pentanedioic acid)

3-(3-Fluoro-4-methylphenyl)pentanedioic acid is a fluorinated aromatic dicarboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent and a methyl group on the phenyl ring, enhances its utility as a versatile intermediate in organic synthesis. The dicarboxylic acid functionality allows for further derivatization, enabling the development of complex molecules with tailored properties. The fluorine atom may contribute to improved metabolic stability and binding affinity in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the design of enzyme inhibitors or receptor modulators. Its well-defined structure ensures consistent reactivity, making it a reliable building block for specialized synthetic routes.

3-(3-fluoro-4-methylphenyl)pentanedioic acid structure

2229456-94-2 structure

Product Name:3-(3-fluoro-4-methylphenyl)pentanedioic acid

CAS No:2229456-94-2

MF:C₁₂H₁₃FO₄

MW:240.227627515793

CID:5939247

PubChem ID:165846238

Update Time:2025-06-07

3-(3-fluoro-4-methylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-fluoro-4-methylphenyl)pentanedioic acid
- EN300-1797741
- 2229456-94-2
- Inchi： 1S/C12H13FO4/c1-7-2-3-8(4-10(7)13)9(5-11(14)15)6-12(16)17/h2-4,9H,5-6H2,1H3,(H,14,15)(H,16,17)
- InChI Key： JWQKYLXYYWIKPP-UHFFFAOYSA-N
- SMILES： FC1=C(C)C=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

Exact Mass: 240.07978705g/mol
Monoisotopic Mass: 240.07978705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 74.6Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1797741-1g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	1g	$1129.0	2023-09-19
Enamine	EN300-1797741-5g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	5g	$3273.0	2023-09-19
Enamine	EN300-1797741-10g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	10g	$4852.0	2023-09-19
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Enamine	EN300-1797741-0.1g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	0.1g	$993.0	2023-09-19
Enamine	EN300-1797741-0.25g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	0.25g	$1038.0	2023-09-19
Enamine	EN300-1797741-0.5g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	0.5g	$1084.0	2023-09-19
Enamine	EN300-1797741-1.0g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	1g	$1129.0	2023-06-02
Enamine	EN300-1797741-2.5g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	2.5g	$2211.0	2023-09-19
Enamine	EN300-1797741-5.0g	3-(3-fluoro-4-methylphenyl)pentanedioic acid	2229456-94-2	5g	$3273.0	2023-06-02